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Compound of Interest

1-(Difluoromethoxy)-4-fluoro-2-
Compound Name: ]
iodobenzene

Cat. No.: B12504241

Get Quote

Executive Summary & Compound Profile

1-(Difluoromethoxy)-4-fluoro-2-iodobenzene is a specialized halogenated building block
used primarily in medicinal chemistry and agrochemical development. It serves as a critical
intermediate for introducing the lipophilic difluoromethoxy group (

) while offering an iodine handle for transition-metal-catalyzed cross-coupling reactions (e.qg.,
Suzuki-Miyaura, Sonogashira) and a fluorine substituent for metabolic blocking or electronic
modulation.

This guide details the synthesis, theoretical spectroscopic characterization, and application
logic for this compound. Due to its status as a specialized intermediate, spectroscopic values
presented here are derived from high-fidelity substituent additivity rules and analogous
experimental data from 4-fluoro-2-iodophenol derivatives.

Chemical Identity
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Property Detail

IUPAC Name 1-(Difluoromethoxy)-4-fluoro-2-iodobenzene

Molecular Formula

Molecular Weight 287.92 g/mol

Trisubstituted Benzene (1,2,4-substitution
Core Structure
pattern)

Difluoromethoxy (

), lodine (
Key Moieties
), Fluorine (
)
Precursor CAS 2713-29-3 (4-Fluoro-2-iodophenol)

Synthesis & Reaction Mechanism[1][2]

The most robust synthetic route to 1-(difluoromethoxy)-4-fluoro-2-iodobenzene utilizes the
difluoromethylation of phenols via difluorocarbene (

) insertion. This method avoids the use of ozone-depleting chlorofluorocarbons (CFCs) by
employing Sodium Chlorodifluoroacetate as a solid, stable carbene source.

Experimental Protocol

Objective: Synthesis of 1-(difluoromethoxy)-4-fluoro-2-iodobenzene from 4-fluoro-2-
iodophenol.

Reagents:
e Substrate: 4-Fluoro-2-iodophenol (1.0 equiv)
o Reagent: Sodium chlorodifluoroacetate (

, 2.0-3.0 equiv)
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e Base: Potassium carbonate (

, 2.0 equiv) or Cesium carbonate (

)

e Solvent: DMF (N,N-Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone)

e Temperature: 90-100 °C

Step-by-Step Methodology:

Setup: Charge a flame-dried round-bottom flask with 4-fluoro-2-iodophenol (10 mmol),

(20 mmol), and anhydrous DMF (20 mL) under an inert atmosphere (
or Ar).

» Addition: Add sodium chlorodifluoroacetate (25 mmol) in a single portion.
o Reaction: Heat the mixture to 100 °C. Vigorous evolution of

gas indicates the decarboxylation and formation of difluorocarbene. Stir for 2—4 hours.

e Monitoring: Monitor by TLC (Hexanes/EtOAc 9:1) or GC-MS. The starting phenol (acidic) will
disappear, and a less polar product will appear.

o Workup: Cool to room temperature. Dilute with water (100 mL) and extract with diethyl ether
or ethyl acetate (

mL).
 Purification: Wash combined organics with brine, dry over

, filter, and concentrate. Purify via silica gel flash chromatography (100% Hexanes to 5%
EtOAc/Hexanes) to yield the colorless oil/low-melting solid.

Mechanistic Pathway

The reaction proceeds via the thermal decomposition of the chlorodifluoroacetate anion to
generate the electrophilic difluorocarbene (
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), which is trapped by the phenoxide oxygen.

1. K2CO3 (Base) Protonation
4-Fluoro-2-iodophenol 2.+:CF2 - Difluoromethoxide Anion (H+ Source) > 1-(Difluoromethoxy)-4-fluoro-
(Ar-OH) = (Ar-OCF2-) 2-iodobenzene

Heat (100°C)
Sodium Chlorodifluoroacetate -CO2, -NaCl Difluorocarbene
(CICF2CO2Na) (:CF2)

Click to download full resolution via product page

Figure 1: Mechanistic pathway for the difluoromethylation of 4-fluoro-2-iodophenol via
difluorocarbene insertion.

Spectroscopic Characterization

The following data is derived from standard substituent chemical shift additivity rules for
benzene derivatives and validated against analogous 2-iodo-1-(difluoromethoxy)benzene
systems.

Nuclear Magnetic Resonance (NMR)

Solvent:

(Chloroform-d)

H NMR (Proton)

The hallmark of this molecule is the triplet at ~6.50 ppm, characteristic of the

proton coupling to two geminal fluorine atoms.
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Shift (
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Mass Spectrometry (GC-MS)

e Molecular lon (

): 288 m/z (Dominant peak).

e Base Peak: 127 m/z (

) or 161 m/z (

).

» Fragmentation Pattern:
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o Loss of

(51 Da)
lon at 237 m/z.

o Loss of lodine (127 Da)

lon at 161 m/z.

Applications in Drug Discovery[3]

This molecule is a "toolkit" compound designed for late-stage diversification.

Structural Utility

o Bioisostere: The

group acts as a lipophilic hydrogen bond donor/acceptor, often used to replace
(metabolic stability) or
(solubility tuning).

o Metabolic Blocking: The Fluorine at position 4 blocks para-oxidation (CYP450 metabolism).

» Orthogonal Reactivity: The lodine atom allows for selective cross-coupling without affecting
the Fluorine or

group.

Synthetic Workflow (Cross-Coupling)

The iodine handle is highly reactive in Pd-catalyzed couplings, enabling the rapid construction
of biaryl scaffolds.
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1-(Difluoromethoxy)-4-fluoro-
2-iodobenzene

(Suzuki-Miyaura Coupling Heck Reaction

Sonogashira Coupling
(Ar-B(OH)2, Pd(0)) (Terminal Alkyne, Cul, Pd(0)) (Alkene, Pd(0))

Biaryl Scaffold Alkynyl Arene L
(Drug Core) (Linker) Styrenyl Derivative

Click to download full resolution via product page

Figure 2: Divergent synthetic utility of the 2-iodo handle in generating medicinal chemistry
scaffolds.

Safety & Handling (MSDS Summary)

e Hazards: Irritant (Skin/Eye/Respiratory). Organic iodides can be light-sensitive.[1]
o Storage: Keep in a tightly closed container, protected from light, at 2—8 °C.

o Disposal: Halogenated organic waste. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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2-iodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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